2-Fluoroterephthalonitrile

• IUPAC Name: 2-fluorobenzene-1,4-dicarbonitrile
• InChI: InChI=1S/C8H3FN2/c9-8-3-6(4-10)1-2-7(8)5-11/h1-3H
• InChI Key: DULBJBXBNLVFBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)F)C#N
• Molecular Formula: C8H3FN2
• DSSTOX Substance ID: DTXSID10172388
• Molecular Weight: 146.12 g/mol
• CAS RN: 1897-53-6

Description

Molecular Structure Analysis

The molecular structure of 2-Fluoroterephthalonitrile can be represented by the canonical SMILES notation as C1=CC(=C(C=C1C#N)F)C#N. This compound does not have any defined or undefined atom stereocenters.

Physical And Chemical Properties Analysis

2-Fluoroterephthalonitrile has several computed properties. It has a molecular weight of 146.12 g/mol, an XLogP3-AA of 1.5, and a topological polar surface area of 47.6 Ų. It does not have any hydrogen bond donors but has three hydrogen bond acceptors. It does not have any rotatable bonds. The exact mass and the monoisotopic mass of the compound are both 146.02802627 g/mol.

Scientific Research Applications

Electronics

2-Fluoroterephthalonitrile is utilized in the electronics industry due to its role in the synthesis of high-performance phthalonitrile resins. .

Pharmaceuticals

In pharmaceuticals, 2-Fluoroterephthalonitrile may be used as a building block due to its fluorine content. Fluorine atoms are known to significantly impact the potency, selectivity, and metabolic stability of drugs. .

Chemical Synthesis

2-Fluoroterephthalonitrile serves as a precursor in various chemical syntheses. .

Environmental Science

Although not directly used in environmental science, the study of fluorinated compounds like 2-Fluoroterephthalonitrile is crucial. .

Analytical Chemistry

In analytical chemistry, 2-Fluoroterephthalonitrile can be used as a standard or reference compound in various analytical techniques such as NMR, HPLC, LC-MS, and UPLC. .

Industrial Applications

Industrially, 2-Fluoroterephthalonitrile finds applications in the production of safety equipment, controlled environments, and biopharma production due to its chemical stability and reactivity. .

Mechanism of Action

The mechanism of action for 2-Fluoroterephthalonitrile is not available as it is not a drug or a biologically active compound.

Safety and Hazards

2-Fluoroterephthalonitrile is classified as having acute toxicity, whether through oral intake, dermal contact, or inhalation. It is harmful if swallowed, in contact with skin, or if inhaled.

Synthesis routes and methods I

Procedure details

A solution of 4-bromo-2-fluorobenzonitrile (20 g, 100 mmol), zinc cyanide (7 g, 60 mmol) and tetrakis(triphenylphosphine)palladium (4.6 g, 4 mmol) in DMF (100 mL) was heated at 80° C. for 4 hr. Toluene (300 mL) and saturated aqueous ammonium chloride (300 mL) were added and the layers were separated. The organic layer was washed once with saturated aqueous ammonium chloride and twice with brine. The organic phase was dried (MgSO4), filtered and concentrated. The product was purified by silica gel chromatography, eluting with a gradient of hexanes to 30% EtOAc/hexanes (11 g, 75%).

Synthesis routes and methods II

Procedure details

A solution of 4-bromo-2-fluorobenzonitrile (20 g, 100 mmol), zinc cyanide (7 g, 60 mmol) and tetrakis(triphenyl-phosphine)palladium (4.6 g, 4 mmol) in DMF (100 mL) was heated at 80° C. for 4 hr. Toluene (300 mL) and saturated aqueous ammonium chloride (300 mL) were added and the layers were separated. The organic layer was washed once with saturated aqueous ammonium chloride and twice with brine. The organic phase was dried (MgSO4), filtered and concentrated. The product was purified by silica gel chromatography, eluting with a gradient of hexanes to 30% EtOAc/hexanes (11 g, 75%).

Synthesis routes and methods III

Procedure details

To a solution of 4-bromo-6-fluorobenzonitrile (5 g, 25 mmol) in anhydrous DMF (20 mL) was added Zinc cyanide (1.75 g, 14.9 mmol) and tetrakis(triphenylphosphine)-palladium(0) (0.6 g, 0.519 mmol). The reaction mixture was heated overnight under argon at 90° C. After cooling to room temperature, the reaction mixture was poured into ethyl acetate (150 mL) and extracted with water 50 mL, 2×30 mL, brine (30 mL), then dried over anhydrous sodium sulfate. After rotary evaporation of most solvent, the concentrated solution was loaded onto a silica column and eluted with EtOAc/Hexane (1:6). A white solid was obtained (3.73 g). 1H-NMR (300 MHz, CDCl3) δ 7.80 (m, 1H), 7.58 (m, 2H).

Q & A

Q1: What makes 2-Fluoroterephthalonitrile a promising candidate for further anti-inflammatory drug development?

A1: Research focusing on non-acidic, non-steroidal anti-inflammatory drugs (NSAIDs) led to the evaluation of various cyanobenzenes, including 2-Fluoroterephthalonitrile. In a study using a carrageenan-induced rat paw edema model, 2-Fluoroterephthalonitrile demonstrated a 49% reduction in edema at a 200 mg/kg dose. This level of activity surpassed the 43.8% reduction observed with the reference drug phenylbutazone at 100 mg/kg. [, ] Importantly, 2-Fluoroterephthalonitrile exhibited this efficacy while possessing an LD50 value greater than 300 mg/kg, indicating a wider therapeutic window compared to other tested compounds. This combination of potent anti-inflammatory activity and a seemingly favorable safety profile makes 2-Fluoroterephthalonitrile an interesting candidate for further research and development. [, ]